Cas no 68869-52-3 (s-Triazole-2-thiol, 5-(4-biphenylyloxymethyl)-1-(o-ethoxyphenyl)-)

• Product name: s-Triazole-2-thiol, 5-(4-biphenylyloxymethyl)-1-(o-ethoxyphenyl)-
• CAS No: 68869-52-3
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 972354
• PubChem ID: 3052507

s-Triazole-2-thiol, 5-(4-biphenylyloxymethyl)-1-(o-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• s-Triazole-2-thiol, 5-(4-biphenylyloxymethyl)-1-(o-ethoxyphenyl)-
• 4-(2-ethoxyphenyl)-3-[(4-phenylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• 68869-52-3
• DTXSID40218960
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((1,1'-biphenyl-4-yloxy)methyl)-4-(2-ethoxyphenyl)-
• 5-(4-Biphenoxymethyl)-1-(2-ethoxyphenyl)-1H-1,2,4-triazole-2-thiol

• Inchi： InChI=1S/C23H21N3O2S/c1-2-27-21-11-7-6-10-20(21)26-22(24-25-23(26)29)16-28-19-14-12-18(13-15-19)17-8-4-3-5-9-17/h3-15H,2,16H2,1H3,(H,25,29)
• InChI Key： WHCLXBPILQQBSY-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC=C1N2C(=NNC2=S)COC3=CC=C(C=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 403.13563
• Monoisotopic Mass: 403.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 46.09